3-(2,5-Dimethylpyrazol-3-yl)oxypropan-1-amine;dihydrochloride
Description
The compound “3-(2,5-Dimethylpyrazol-3-yl)oxypropan-1-amine” seems to be a derivative of pyrazole . Pyrazole is an organic compound with the formula (CH3C)2CHN2H. It is one of several isomeric derivatives of pyrazole that contain two methyl substituents .
Synthesis Analysis
While specific synthesis methods for “3-(2,5-Dimethylpyrazol-3-yl)oxypropan-1-amine;dihydrochloride” were not found, the synthesis of a related compound, 3,5-dimethylpyrazole, involves the condensation of acetylacetone and hydrazine .Scientific Research Applications
Synthesis of Heterocyclic Systems
EN300-6740725: serves as a precursor in the synthesis of complex heterocyclic systems, such as pyrazolo[1,5-a]pyrimidines . These systems are significant in pharmaceutical chemistry due to their potential therapeutic properties.
Study of Tautomerism
The compound exhibits tautomerism, a form of isomerism that can influence its reactivity and biological activity . Understanding its tautomeric behavior is crucial for designing synthetic methods and predicting the properties of new drugs.
Structural Analysis
Researchers utilize EN300-6740725 to study structural aspects of pyrazoles, which can reveal insights into the conformational preferences of these molecules . This knowledge aids in the development of more effective synthetic strategies.
Reactivity and Prototropy Studies
The compound’s reactivity, particularly its prototropic (proton transfer) reactions, is of interest. These studies can impact the design of compounds with specific reactivity profiles for use in chemical synthesis .
Development of Medicinal Compounds
Due to its structural features, EN300-6740725 is explored for the development of medicinal compounds. Its versatility allows for the creation of molecules with potential as therapeutic agents .
Educational Research
In academic settings, EN300-6740725 is used to teach advanced concepts in organic chemistry and medicinal chemistry, providing a practical example of complex organic synthesis and drug design .
properties
IUPAC Name |
3-(2,5-dimethylpyrazol-3-yl)oxypropan-1-amine;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15N3O.2ClH/c1-7-6-8(11(2)10-7)12-5-3-4-9;;/h6H,3-5,9H2,1-2H3;2*1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NSIVRHDXTCGLJF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1)OCCCN)C.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H17Cl2N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2,5-Dimethylpyrazol-3-yl)oxypropan-1-amine;dihydrochloride | |
CAS RN |
2287340-49-0 |
Source
|
| Record name | 3-[(1,3-dimethyl-1H-pyrazol-5-yl)oxy]propan-1-amine dihydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl)thio)acetamide](/img/structure/B2896628.png)
![ethyl 2-(2-(2-(1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)acetamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate](/img/structure/B2896629.png)
![Methyl 4-{3-[2-(methylamino)ethyl]-1,2,4-oxadiazol-5-yl}benzoate hydrochloride](/img/no-structure.png)
![N-(4-isopropylphenyl)-2-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide](/img/structure/B2896633.png)
![2-(5-Ethyl-1,3,4-oxadiazol-2-yl)-4-[(E)-2-phenylethenyl]sulfonylmorpholine](/img/structure/B2896637.png)
![2'-(1,3-Benzodioxol-5-yl)-7'-methoxy-1-propyl-1',10b'-dihydrospiro[piperidine-4,5'-pyrazolo[1,5-c][1,3]benzoxazine]](/img/structure/B2896640.png)
